Cas no 1339213-76-1 (3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde)

3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a 2-methylimidazole substituent at the meta position of the benzaldehyde core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization, while the imidazole moiety offers coordination potential for metal complexation. The methyl substitution on the imidazole ring enhances stability and modulates electronic properties, making it suitable for applications requiring fine-tuned reactivity. The compound is typically supplied in high purity, ensuring consistent performance in synthetic workflows. Its structural features make it useful for constructing heterocyclic frameworks and bioactive molecules.
3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde structure
1339213-76-1 structure
Product Name:3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde
CAS No:1339213-76-1
MF:C11H10N2O
MW:186.20990228653
CID:4695496
PubChem ID:63944238
Update Time:2025-05-28

3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde
    • AKOS013259589
    • 1339213-76-1
    • 3-(2-methylimidazol-1-yl)benzaldehyde
    • SCHEMBL25342215
    • EN300-1293275
    • G64128
    • Inchi: 1S/C11H10N2O/c1-9-12-5-6-13(9)11-4-2-3-10(7-11)8-14/h2-8H,1H3
    • InChI Key: HJVRCSNHACKXNE-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)N1C=CN=C1C

Computed Properties

  • Exact Mass: 186.079312947g/mol
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 1.5

3-(2-Methyl-1H-imidazol-1-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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